N-(4-methoxybenzyl)-2-phenoxypropanamide

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-phenoxypropanamide
• InChI: InChI=1S/C17H19NO3/c1-13(21-16-6-4-3-5-7-16)17(19)18-12-14-8-10-15(20-2)11-9-14/h3-11,13H,12H2,1-2H3,(H,18,19)
• InChI Key: BQKWZWRCXUBEEK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=C(C=C1)OC)OC2=CC=CC=C2

Description

N-(4-methoxybenzyl)-2-phenoxypropanamide is an organic compound with a complex structure that includes a methoxybenzyl group and a phenoxypropanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-methoxybenzyl)-2-phenoxypropanamide typically involves a multi-step process. One common method includes the reaction of 4-methoxybenzylamine with 2-phenoxypropanoic acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is usually carried out in an organic solvent such as dichloromethane at room temperature .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

N-(4-methoxybenzyl)-2-phenoxypropanamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The amide group can be reduced to an amine using reducing agents